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Compound of Interest

Compound Name: Gastrofensin AN 5 free base

Cat. No.: B15554318 Get Quote

A thorough investigation into the reproducibility of results for Gastrofensin AN 5 free base
could not be conducted due to a lack of publicly available scientific literature and experimental

data.

Searches for "Gastrofensin AN 5 free base" and its corresponding CAS number, 89845-16-9,

primarily lead to listings by chemical suppliers. While these sources confirm the compound's

existence, providing its chemical formula (C19H21ClN2O2) and molecular weight (344.84

g/mol ), they do not offer any details regarding its biological function, mechanism of action, or

application in research or drug development.

Consequently, the core requirements for generating a comparative guide—including

quantitative performance data, experimental protocols, and signaling pathways—cannot be met

at this time. There are no available studies to analyze for reproducibility, nor are there

established alternatives to compare it against.

Researchers, scientists, and drug development professionals interested in this compound are

advised to seek information from the manufacturer or proprietary chemical databases. Without

access to foundational research demonstrating its use and effects, a meaningful analysis of the

reproducibility of its results is not possible.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 2 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15554318?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

